Cas no 329922-46-5 (4-(piperidine-1-carbonyl)-1,2,5-oxadiazol-3-amine)

• Product Name: 4-(piperidine-1-carbonyl)-1,2,5-oxadiazol-3-amine
• CAS No: 329922-46-5
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 1079359
• PubChem ID: 535637
• Update Time: 2025-08-05

4-(piperidine-1-carbonyl)-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• (4-Amino-1,2,5-oxadiazol-3-yl)(piperidin-1-yl)methanone
• (4-Amino-furazan-3-yl)-piperidin-1-yl-methanone
• 4-(piperidine-1-carbonyl)-1,2,5-oxadiazol-3-amine
• HMS2688K21
• STK150414
• Oprea1_151828
• BRD-K75081905-001-01-9
• CHEMBL1893569
• MFCD00475670
• MLS000765924
• EU-0069402
• XYHTWIYVANKCPM-UHFFFAOYSA-N
• AKOS000294692
• Furazan-3-amine, 4-(1-piperidinoyl)-
• SMR000279630
• 4-(1-Piperidinylcarbonyl)-1,2,5-oxadiazol-3-ylamine, AldrichCPR
• HMS1535B03
• G25811
• Oprea1_547098
• F0914-0837
• DTXSID501329484
• SR-01000411305-1
• SR-01000411305
• EN300-59713
• TimTec1_000377
• (4-amino-1,2,5-oxadiazol-3-yl)-piperidin-1-ylmethanone
• 329922-46-5
• 4-(1-Piperidinylcarbonyl)-1,2,5-oxadiazol-3-ylamine #

• MDL： MFCD00475670
• Inchi： 1S/C8H12N4O2/c9-7-6(10-14-11-7)8(13)12-4-2-1-3-5-12/h1-5H2,(H2,9,11)
• InChI Key： XYHTWIYVANKCPM-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NON=1)N1CCCCC1

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.2Ų

4-(piperidine-1-carbonyl)-1,2,5-oxadiazol-3-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT